1-[4-(3-Chloropropoxy)-3-methylphenyl]ethanone

• CAS No.: 111627-47-5
• Molecular Formula: C12H15ClO2
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 1-[4-(3-chloropropoxy)-3-methylphenyl]ethanone
• InChI: InChI=1S/C12H15ClO2/c1-9-8-11(10(2)14)4-5-12(9)15-7-3-6-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: NXFHJDHZSSTJOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C)OCCCCl

Description

1-[4-(3-Chloropropoxy)-3-methylphenyl]ethanone is a useful research compound. Its molecular formula is C12H15ClO2 and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 25 g (0.166 mole) of 4-hydroxy-3-methylacetophenone, 45.8 g (0.33 mole) of 1-bromo-3-chloropropane and 69.1 g (0.5 mole) of anhydrous potassium carbonate in 500 ml of acetone was heated at reflux for 20 hr. The mixture was cooled, filtered, and the filtrate concentrated under reduced pressure to give an oil as residue. The oil was crystallized in petroluem ether. The solid was collected by filtration, washed with petroleum ether and dried to yield 35.8 g (95%) of an off-white powder. An analytical sample, m.p. 41.5°-42.5° C. was prepared from petroleum ether.